Cas no 89793-78-2 (5-Cyanonicotinamide)
5-Cyanonicotinamide structure
Product Name:5-Cyanonicotinamide
CAS No:89793-78-2
MF:C7H5N3O
MW:147.134100675583
CID:712312
Update Time:2023-08-03
5-Cyanonicotinamide Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide,5-cyano-(9CI)
- 5-cyanonicotinamide
- XYXYWYBIPHEICF-UHFFFAOYSA-N
- 5-Cyanonicotinamide
-
- Inchi： 1S/C7H5N3O/c8-2-5-1-6(7(9)11)4-10-3-5/h1,3-4H,(H2,9,11)
- InChI Key： XYXYWYBIPHEICF-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=C(C#N)C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 205
- XLogP3: -0.6
- Topological Polar Surface Area: 79.8
5-Cyanonicotinamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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